Cas no 769899-30-1 (Cy3.5 DiAcid(tetra SO3))

• Product Name: Cy3.5 DiAcid(tetra SO3)
• CAS No: 769899-30-1
• MF: C₄₃H₄₈N₂O₁₆S₄
• MW: 977.105028152466
• CID: 3030202
• PubChem ID: 137239706
• Update Time: 2025-06-08

Cy3.5 DiAcid(tetra SO3) Chemical and Physical Properties

Names and Identifiers

• Cy3.5 DiAcid(tetra SO3)
• (2Z)-3-(5-carboxypentyl)-2-[(E)-3-[3-(5-carboxypentyl)-1,1-dimethyl-6,8-disulfobenzo[e]indol-3-ium-2-yl]prop-2-enylidene]-1,1-dimethyl-6-sulfobenzo[e]indole-8-sulfonate
• 769899-30-1

• Inchi： 1S/C43H48N2O16S4/c1-42(2)36(44(20-9-5-7-14-38(46)47)32-18-16-28-30(40(32)42)22-26(62(50,51)52)24-34(28)64(56,57)58)12-11-13-37-43(3,4)41-31-23-27(63(53,54)55)25-35(65(59,60)61)29(31)17-19-33(41)45(37)21-10-6-8-15-39(48)49/h11-13,16-19,22-25H,5-10,14-15,20-21H2,1-4H3,(H5-,46,47,48,49,50,51,52,53,54,55,56,57,58,59,60,61)
• InChI Key： MPIZBSSZSYIAPP-UHFFFAOYSA-N
• SMILES： CC1(C(=[N+](CCCCCC(=O)[O-])C2C=CC3=C(C=C(S(O)(=O)=O)C=C3C1=2)S(O)(=O)=O)C=CC=C1C(C2C3=CC(S(O)(=O)=O)=CC(S(O)(=O)=O)=C3C=CC=2N1CCCCCC(=O)O)(C)C)C

Computed Properties

• Exact Mass: 976.18866814g/mol
• Monoisotopic Mass: 976.18866814g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 17
• Heavy Atom Count: 65
• Rotatable Bond Count: 17
• Complexity: 2340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 335Ų

Additional information on Cy3.5 DiAcid(tetra SO3)

Introduction to Cy3.5 DiAcid(tetra SO3) and Its Applications in Modern Chemical Biology

Cy3.5 DiAcid(tetra SO3), a compound with the CAS number 769899-30-1, represents a significant advancement in the field of chemical biology. This innovative molecule has garnered considerable attention due to its unique structural and functional properties, which make it highly suitable for a variety of applications in biomedical research and drug development. The name Cy3.5 DiAcid(tetra SO3) itself provides valuable insights into its chemical composition and potential uses, highlighting its versatility and efficacy.

The compound Cy3.5 DiAcid(tetra SO3) is characterized by its distinct molecular architecture, which includes a Cy3.5 fluorophore and multiple sulfonic acid groups arranged in a tetra configuration. This specific arrangement enhances its solubility in aqueous environments, making it an excellent candidate for biological imaging and labeling applications. The presence of sulfonic acid groups also contributes to its ability to interact with various biological molecules, facilitating its use in drug delivery systems and molecular probes.

In recent years, the field of chemical biology has seen remarkable progress, largely driven by the development of novel fluorescent markers and probes. Among these, Cy3.5 DiAcid(tetra SO3) has emerged as a standout molecule due to its superior photophysical properties. These properties include high fluorescence intensity, excellent photostability, and a broad excitation spectrum, which make it ideal for fluorescence microscopy and other imaging techniques. Researchers have leveraged these characteristics to develop advanced tools for studying cellular processes and molecular interactions in real-time.

One of the most compelling aspects of Cy3.5 DiAcid(tetra SO3) is its potential in the development of targeted drug delivery systems. The sulfonic acid groups on its structure allow it to form stable complexes with various therapeutic agents, enhancing their bioavailability and reducing side effects. This has opened up new avenues for treating a wide range of diseases, including cancer, neurodegenerative disorders, and infectious diseases. The ability of Cy3.5 DiAcid(tetra SO3) to selectively target specific cells or tissues makes it a promising candidate for precision medicine approaches.

Furthermore, the compound has shown great promise in the field of bioconjugation chemistry. Its reactive sites can be easily modified to attach antibodies, peptides, and other biomolecules, creating conjugates with tailored functionalities. These conjugates have been used in various diagnostic assays, including ELISA (Enzyme-Linked Immunosorbent Assay) and Western blotting, where high sensitivity and specificity are crucial. The versatility of Cy3.5 DiAcid(tetra SO3) as a bioconjugation platform has made it an indispensable tool for researchers worldwide.

Recent studies have also explored the use of Cy3.5 DiAcid(tetra SO3) in Förster Resonance Energy Transfer (FRET) based assays. FRET is a powerful technique used to study molecular interactions by measuring energy transfer between two fluorescent dyes. The high quantum yield and appropriate spectral properties of Cy3.5 DiAcid(tetra SO3) make it an ideal acceptor dye in FRET experiments. This has enabled researchers to gain deeper insights into protein-protein interactions, DNA hybridization events, and other critical biological processes.

The application of Cy3.5 DiAcid(tetra SO3) extends beyond imaging and diagnostics into the realm of therapeutic agents themselves. Its ability to cross the blood-brain barrier has been exploited in the development of novel treatments for neurological disorders such as Alzheimer's disease and Parkinson's disease. By conjugating neurotrophic factors or other therapeutic molecules to Cy3.5 DiAcid(tetra SO3), researchers have been able to enhance their delivery to affected brain regions, leading to improved treatment outcomes.

In conclusion, Cy3.5 DiAcid(tetra SO3) is a multifaceted compound with significant potential in various aspects of chemical biology and biomedical research. Its unique properties make it an excellent tool for imaging, drug delivery, bioconjugation, and diagnostics. As research continues to uncover new applications for this molecule, it is likely that its importance will only grow further, shaping the future of chemical biology and related fields.